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Compound of Interest

Compound Name: Censavudine

Cat. No.: B8223640 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling Censavudine
(also known as Festinavir, BMS-986001, or OBP-601) in a laboratory setting. Given that

Censavudine is an investigational nucleoside reverse transcriptase inhibitor, comprehensive

safety data is not yet publicly available. Therefore, this guidance is based on general best

practices for handling potent pharmaceutical compounds and supplemented with data from

Stavudine, a structurally similar and well-characterized antiretroviral agent. Researchers must

exercise caution and adhere to all institutional and national safety regulations.

Hazard Identification and Quantitative Data
While a specific Safety Data Sheet (SDS) for Censavudine is not available, GHS hazard

statements from a limited number of suppliers indicate that Censavudine is suspected of

causing genetic defects and may cause damage to organs through prolonged or repeated

exposure[1].

Due to the lack of specific quantitative safety data for Censavudine, the following table

summarizes data for the structurally related compound, Stavudine, to provide an estimate of

potential hazards.
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Parameter Value Species Reference

Occupational

Exposure Limit (OEL)

0.02 mg/m³ (8-hr

TWA)
N/A [2]

Oral LD50 1 g/kg Mouse [3]

Oral LD50 4 g/kg Rat [3]

Primary Hazards

Harmful if swallowed,

Causes eye irritation,

Causes damage to

organs (blood, liver,

peripheral nervous

system) through

prolonged or repeated

exposure. Suspected

of causing genetic

defects and damaging

fertility or the unborn

child.

N/A [2][3]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. LD50

(Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Personal Protective Equipment (PPE) Workflow
Proper selection and use of PPE are critical to minimize exposure. The following diagram

outlines the recommended PPE workflow for handling Censavudine, particularly when

handling the solid powder form.

Preparation Phase Donning Sequence Handling Phase Doffing Sequence

Designated Potent 
Compound Handling Area Gather Required PPE 1. Respirator

(N95 or higher) 2. Disposable Gown 3. First Pair of
Nitrile Gloves

4. Second Pair of
Nitrile Gloves 5. Safety Goggles

Handle Censavudine in a
Certified Chemical Fume Hood

or Vented Enclosure
1. Remove Goggles 2. Remove Gown and

Outer Gloves Together 3. Remove Inner Gloves 4. Wash Hands Thoroughly
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Click to download full resolution via product page

PPE Workflow for Handling Censavudine

Operational and Disposal Plans
Strict adherence to the following procedures is mandatory to ensure personnel safety and

prevent environmental contamination.

Engineering Controls
Ventilation: All manipulations of solid Censavudine (e.g., weighing, preparing solutions)

must be conducted in a certified chemical fume hood, a ventilated balance enclosure, or a

glove box to minimize inhalation exposure.

Restricted Access: Clearly designate and label areas where Censavudine is handled and

stored. Access should be restricted to trained and authorized personnel only.

Handling Procedures
Preparation: Before handling, ensure the work area is clean and uncluttered. Prepare all

necessary equipment, including a spill kit.

Donning PPE: Follow the donning sequence outlined in the PPE workflow diagram. Ensure

gloves are compatible with the solvents being used.

Weighing: Use a ventilated balance enclosure. Handle the compound gently to avoid

generating dust.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Doffing PPE: Carefully remove PPE in the sequence shown in the diagram to avoid self-

contamination. Dispose of all disposable PPE as hazardous waste.
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Disposal Plan
Solid Waste: All solid waste contaminated with Censavudine, including unused compound,

contaminated gloves, bench paper, and pipette tips, must be collected in a clearly labeled,

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Censavudine in a dedicated, sealed, and

clearly labeled hazardous waste container. Do not pour any waste down the drain.

Final Disposal: All hazardous waste must be disposed of through your institution's certified

hazardous waste management program. Follow all local, state, and federal regulations for

chemical waste disposal.

Emergency Procedures
Spills

Minor Spill (Solid or Liquid):

Alert personnel in the immediate area.

Wearing appropriate PPE (respirator, gown, double gloves, goggles), cover the spill with

absorbent material.

For solid spills, gently sweep the material into a hazardous waste container. Avoid creating

dust.

For liquid spills, absorb the material and place it in a hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all cleanup materials as hazardous waste.

Major Spill:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the nearest fire alarm if necessary.
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Close the laboratory doors and prevent entry.

Contact your institution's emergency response team (e.g., Environmental Health & Safety)

and provide them with details of the spill.

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

In all cases of exposure, report the incident to your supervisor and your institution's

occupational health service. Provide them with as much information as possible about the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8223640#personal-protective-equipment-for-
handling-censavudine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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